Cas no 3313-27-7 ((E)-Thiothixene)
(E)-Thiothixene is a thioxanthene derivative with antipsychotic properties, primarily used in the treatment of schizophrenia and other psychotic disorders. Its key advantage lies in its potent dopamine D2 receptor antagonism, which effectively mitigates positive symptoms such as hallucinations and delusions. The (E)-isomer configuration enhances its binding affinity and selectivity, contributing to improved therapeutic efficacy. Additionally, (E)-Thiothixene exhibits a favorable pharmacokinetic profile, with reliable absorption and metabolism, ensuring consistent clinical outcomes. Its moderate sedative effects and lower incidence of extrapyramidal side effects compared to typical antipsychotics make it a viable option for long-term management of psychotic conditions. The compound is available in oral and injectable formulations, providing flexibility in administration.
(E)-Thiothixene structure
Product Name:(E)-Thiothixene
CAS No:3313-27-7
MF:C23H29N3O2S2
MW:443.625262975693
CID:307210
PubChem ID:941650
Update Time:2025-10-06
(E)-Thiothixene Chemical and Physical Properties
Names and Identifiers
-
- trans-Thiothixene
- (E)-Thiothixene
- 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (9E)-
- pomiferin
- (E)-N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
- (9E)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]-9H-thioxanthene-2-sulfonamide
- SR-05000002078-1
- NSC-757350
- CAS_22189-31-7
- DTXCID203658
- 7UE42HF37R
- NCGC00094793-04
- THIOTHIXENE TRANS-ISMER [MI]
- Pharmakon1600-01500576
- P-4657-B
- SR-05000002078
- IDI1_000335
- DTXSID401316424
- NCGC00094793-01
- NSC_5454
- Q27268863
- PDSP2_000548
- 5591-45-7
- Orbinamon
- Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, (E)-
- SCHEMBL718331
- NSC 108165; Navan; Navane; Navaron; Orbinamon; P 4657B
- BDBM86187
- AB00052109_11
- WLN: T C666 BS IYJ FSWN1&1 IU3- AT6N DNTJ D1
- CAS-5591-45-7
- BRD-K97309399-001-02-9
- PDSP1_000550
- 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- NCGC00015998-06
- PDSP2_000168
- Lopac-T-0780
- HMS2230H09
- UNII-7UE42HF37R
- Tox21_110278
- HMS2092M15
- NSC757350
- 2-(Dimethylsulfamoyl)-[9-(4-methyl-1-piperazinyl)propylidene]thioxanthene
- DTXSID6023658
- HMS501A17
- BSPBio_002022
- CCG-39271
- Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- CHEMBL1336727
- 3313-27-7
- (E)-THIOTHIXENE [USP-RS]
- 9H-Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- Spectrum5_001150
- SPECTRUM1500576
- 9H-THIOXANTHENE-2-SULFONAMIDE, N,N-DIMETHYL-9-(3-(4-METHYL-1-PIPERAZINYL)PROPYLIDENE)-, (9E)-
- SMR000653538
- (9E)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide
- CP-12,252-1 base
- AT12061
- (E)-N,N-dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)-9H-thioxanthene-2-sulfonamide
- P 4657B
- N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thiaxanthene-2-sulfonamide
- NCGC00015998-02
- Thiothixene, (E)-
- AKOS040756280
- CHEBI:93708
- BRD-K97309399-001-05-2
- P-4657A
- PDSP1_000169
- trans-N,N-Dimethyl-9-(3-(4-methyl-piperazinyl)propylidene)thioxanthene-2-sulfonamide
- L001204
- MLS001360493
- Navan
- MLS001146956
- N,N-Dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)-9H-thioxanthene-2-sulfonamide
- GFBKORZTTCHDGY-UFWORHAWSA-N
- Navaron
- NCGC00094793-02
- NCGC00015998-04
- N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
- NCGC00015998-01
- HMS1921E13
- NCGC00015998-03
- thiothixene
- 9H-Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (Z)-
- N,N-DIMETHYL-9-(3-(4-METHYL-1-PIPERAZINYL)PROPYLIDENE)-9H-THIOXANTHENE-2-SULFONAMIDE, (E)-
- AKOS024283092
- SBI-0051534.P003
- THIOTHIXENE TRANS-ISMER
- HY-A0139
- CS-0017459
- BRD-K97309399-001-09-4
- (E)-THIOTHIXENE (USP-RS)
-
- Inchi: 1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8+
- InChI Key: GFBKORZTTCHDGY-UFWORHAWSA-N
- SMILES: S(C1C=CC2=C(C=1)/C(/C1C=CC=CC=1S2)=C/CCN1CCN(C)CC1)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 443.17000
- Monoisotopic Mass: 443.170119
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 711
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 77.5
Experimental Properties
- Density: 1.269
- Melting Point: cis isomer: 147.5-149 deg C; trans isomer 123-124.5 deg C; cis-trans mixture: 114-118 deg C
- Boiling Point: 599 °C at 760 mmHg
- Flash Point: 316.1 °C
- PSA: 77.54000
- LogP: 4.42730
(E)-Thiothixene Security Information
- Hazardous Material transportation number:NONH for all modes of transport
(E)-Thiothixene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1666006-100MG |
(<I>E</I>)-Thiothixene |
3313-27-7 | 100mg |
¥9538.08 | 2023-09-06 | ||
| TRC | T375280-1mg |
(E)-Thiothixene |
3313-27-7 | 1mg |
$ 207.00 | 2023-09-05 | ||
| TRC | T375280-5mg |
(E)-Thiothixene |
3313-27-7 | 5mg |
$ 925.00 | 2023-09-05 | ||
| TRC | T375280-10mg |
(E)-Thiothixene |
3313-27-7 | 10mg |
$ 1596.00 | 2023-09-05 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 1666006-100MG |
3313-27-7 | 100MG |
¥9538.08 | 2023-04-12 |
(E)-Thiothixene Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3313-27-7 ((E)-Thiothixene) Related Products
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